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tert-butyl 2-[(4R,6S)-6-[(E)-2-[4-(4-fluorophenyl)-2-[(2-hydroxy-2-methylpropyl)sulfonyl-methylamino]-6-propan-2-ylpyrimidin-5-yl]ethenyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate tert-butyl 2-[(4R,6S)-6-[(E)-2-[4-(4-fluorophenyl)-2-[(2-hydroxy-2-methylpropyl)sulfonyl-methylamino]-6-propan-2-ylpyrimidin-5-yl]ethenyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
Brand Name: Vulcanchem
CAS No.: 1714147-51-9
VCID: VC0052817
InChI: InChI=1S/C32H46FN3O7S/c1-20(2)27-25(16-15-23-17-24(42-32(8,9)41-23)18-26(37)43-30(3,4)5)28(21-11-13-22(33)14-12-21)35-29(34-27)36(10)44(39,40)19-31(6,7)38/h11-16,20,23-24,38H,17-19H2,1-10H3/b16-15+/t23-,24-/m1/s1
SMILES: CC(C)C1=NC(=NC(=C1C=CC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)N(C)S(=O)(=O)CC(C)(C)O
Molecular Formula: C32H46FN3O7S
Molecular Weight: 635.792

tert-butyl 2-[(4R,6S)-6-[(E)-2-[4-(4-fluorophenyl)-2-[(2-hydroxy-2-methylpropyl)sulfonyl-methylamino]-6-propan-2-ylpyrimidin-5-yl]ethenyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate

CAS No.: 1714147-51-9

Cat. No.: VC0052817

Molecular Formula: C32H46FN3O7S

Molecular Weight: 635.792

* For research use only. Not for human or veterinary use.

tert-butyl 2-[(4R,6S)-6-[(E)-2-[4-(4-fluorophenyl)-2-[(2-hydroxy-2-methylpropyl)sulfonyl-methylamino]-6-propan-2-ylpyrimidin-5-yl]ethenyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate - 1714147-51-9

Specification

CAS No. 1714147-51-9
Molecular Formula C32H46FN3O7S
Molecular Weight 635.792
IUPAC Name tert-butyl 2-[(4R,6S)-6-[(E)-2-[4-(4-fluorophenyl)-2-[(2-hydroxy-2-methylpropyl)sulfonyl-methylamino]-6-propan-2-ylpyrimidin-5-yl]ethenyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
Standard InChI InChI=1S/C32H46FN3O7S/c1-20(2)27-25(16-15-23-17-24(42-32(8,9)41-23)18-26(37)43-30(3,4)5)28(21-11-13-22(33)14-12-21)35-29(34-27)36(10)44(39,40)19-31(6,7)38/h11-16,20,23-24,38H,17-19H2,1-10H3/b16-15+/t23-,24-/m1/s1
Standard InChI Key JJJKCHVISGZLMJ-KDBREVJYSA-N
SMILES CC(C)C1=NC(=NC(=C1C=CC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)N(C)S(=O)(=O)CC(C)(C)O

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